1,2,2,4,4,5,6,6,8,8-Decamethyl-1,5,2,4,6,8-diazatetrasilocane

• CAS No.: 18077-49-1
• Molecular Formula: C12H34N2Si4
• Molecular Weight: 318.75 g/mol
• IUPAC Name: 1,2,2,4,4,5,6,6,8,8-decamethyl-1,5,2,4,6,8-diazatetrasilocane
• InChI: InChI=1S/C12H34N2Si4/c1-13-15(3,4)11-17(7,8)14(2)18(9,10)12-16(13,5)6/h11-12H2,1-10H3
• InChI Key: UVKPONBPLKEDBF-UHFFFAOYSA-N
• Canonical SMILES: CN1[Si](C[Si](N([Si](C[Si]1(C)C)(C)C)C)(C)C)(C)C

Description

1,2,2,4,4,5,6,6,8,8-Decamethyl-1,5,2,4,6,8-diazatetrasilocane is an organosilicon compound known for its unique structural properties. This compound is part of a class of chemicals that are used in various industrial and scientific applications due to their stability and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2,2,4,4,5,6,6,8,8-Decamethyl-1,5,2,4,6,8-diazatetrasilocane typically involves the reaction of dimethyldichlorosilane with ammonia or amines under controlled conditions. The reaction is carried out in an inert atmosphere to prevent unwanted side reactions. The product is then purified through distillation or recrystallization to obtain the desired compound.

Industrial Production Methods

On an industrial scale, the production of this compound involves the hydrolysis of dimethyldichlorosilane, followed by a series of condensation reactions. The process is optimized to maximize yield and purity, often involving the use of catalysts and specific reaction conditions to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

1,2,2,4,4,5,6,6,8,8-Decamethyl-1,5,2,4,6,8-diazatetrasilocane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or ozone.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, ozone; typically carried out at room temperature or slightly elevated temperatures.

Reduction: Lithium aluminum hydride; reactions are usually conducted in anhydrous conditions to prevent side reactions.

Substitution: Various halogenating agents; reactions are often performed under reflux conditions to ensure complete substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield silanols or siloxanes, while reduction can produce silanes. Substitution reactions can result in a variety of organosilicon compounds with different functional groups.

Scientific Research Applications

1,2,2,4,4,5,6,6,8,8-Decamethyl-1,5,2,4,6,8-diazatetrasilocane has several applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other organosilicon compounds.

Biology: Investigated for its potential use in drug delivery systems due to its stability and biocompatibility.

Medicine: Explored for its potential as a therapeutic agent in various medical applications.

Industry: Utilized in the production of silicone-based materials, which are used in a wide range of products from lubricants to sealants.

Mechanism of Action

The mechanism of action of 1,2,2,4,4,5,6,6,8,8-Decamethyl-1,5,2,4,6,8-diazatetrasilocane involves its interaction with various molecular targets. The compound can form stable complexes with metal ions, which can influence various biochemical pathways. Additionally, its unique structure allows it to interact with biological membranes, potentially altering their properties and affecting cellular functions.

Comparison with Similar Compounds

Similar Compounds

Decamethylcyclopentasiloxane: Another organosilicon compound with similar applications but different structural properties.

Hexamethyldisiloxane: A smaller organosilicon compound used in similar industrial applications.

Uniqueness

1,2,2,4,4,5,6,6,8,8-Decamethyl-1,5,2,4,6,8-diazatetrasilocane is unique due to its specific arrangement of silicon and nitrogen atoms, which imparts distinct chemical and physical properties. This uniqueness makes it particularly valuable in applications requiring high stability and reactivity.